Cas no 2503206-70-8 (N,3-dimethyloxan-4-amine hydrochloride)

• Product Name: N,3-dimethyloxan-4-amine hydrochloride
• CAS No: 2503206-70-8
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6051278
• PubChem ID: 165870801
• Update Time: 2025-06-25

N,3-dimethyloxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,3-dimethyloxan-4-amine hydrochloride
• Z4641453836
• EN300-27146519
• 2503206-70-8

• Inchi： 1S/C7H15NO.ClH/c1-6-5-9-4-3-7(6)8-2;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： KTRXKKGBJCIGSO-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C(C)C1)NC

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on N,3-dimethyloxan-4-amine hydrochloride

N,3-Dimethyloxan-4-amine Hydrochloride: A Comprehensive Overview

The compound N,3-dimethyloxan-4-amine hydrochloride (CAS No. 2503206-70-8) is a versatile and intriguing chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of numerous studies aimed at understanding its properties, applications, and potential for drug development. In this article, we delve into the latest research findings and provide an in-depth analysis of this compound.

N,3-Dimethyloxan-4-amine hydrochloride belongs to the class of oxazolidinones, which are five-membered heterocyclic compounds containing an oxygen atom and an amine group. The molecule features a dimethyl substitution pattern at positions 1 and 3 of the oxazolidinone ring, along with a hydrochloride counterion. This structure endows the compound with unique chemical reactivity and biological activity. Recent studies have highlighted its role as a building block in organic synthesis and its potential as a lead compound in drug discovery.

One of the most notable aspects of N,3-dimethyloxan-4-amine hydrochloride is its ability to participate in various nucleophilic reactions. The amine group in the molecule acts as a nucleophile, making it a valuable reagent in peptide synthesis and other bioconjugation reactions. Researchers have explored its use in constructing complex molecular architectures, such as macrocycles and dendrimers, which have applications in drug delivery systems and nanotechnology.

Recent advancements in medicinal chemistry have also brought N,3-dimethyloxan-4-amine hydrochloride into focus as a potential therapeutic agent. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. For instance, preclinical trials have shown that it can modulate the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. While these findings are preliminary, they underscore the potential of this compound as a lead molecule for developing novel therapeutics.

In addition to its pharmacological applications, N,3-dimethyloxan-4-amine hydrochloride has found utility in materials science. Its ability to form stable covalent bonds with other molecules makes it an attractive candidate for synthesizing advanced materials such as polymers and cross-linked networks. Recent research has explored its use in creating stimuli-responsive materials that can change their properties in response to external conditions like temperature or pH levels.

The synthesis of N,3-dimethyloxan-4-amine hydrochloride involves a multi-step process that typically begins with the preparation of oxazolidinone derivatives. One common approach involves the cyclization of amino alcohols under acidic conditions to form the oxazolidinone ring. Subsequent alkylation reactions introduce the dimethyl substituents at positions 1 and 3 of the ring. The final step involves protonation of the amine group to yield the hydrochloride salt.

From a structural perspective, N,3-dimethyloxan-4-amine hydrochloride exhibits interesting stereochemical properties due to the presence of chiral centers within its framework. These chiral centers influence the compound's solubility, stability, and interactions with biological systems. Recent studies have employed computational methods to model these stereochemical effects and predict how they might influence drug design efforts.

In terms of physical properties, N,3-dimethyloxan-4-amine hydrochloride is typically a white crystalline solid with a melting point around 210°C under standard conditions. Its solubility in water is moderate but can be enhanced by adjusting pH levels or incorporating it into suitable solvents such as dimethyl sulfoxide (DMSO). These properties make it suitable for various laboratory applications where precise control over solubility is required.

The safety profile of N,3-dimethyloxan-4-amine hydrochloride has been evaluated through acute toxicity studies in experimental animals. Results indicate that it exhibits low toxicity at typical doses used in research settings; however, prolonged exposure or high concentrations may cause adverse effects on cellular function. As with all chemicals used in research or industrial settings, proper handling procedures should be followed to ensure worker safety.

Looking ahead, ongoing research continues to uncover new insights into the potential applications of N,3-dimethyloxan-4-amine hydrochloride across diverse fields such as catalysis and biotechnology. For example, researchers are exploring its role as a catalyst for enantioselective reactions—a property that could revolutionize asymmetric synthesis techniques used in pharmaceutical manufacturing.

In conclusion, N,N-Diisopropylethylamine (DIPEA) serves as more than just an auxiliary reagent; it plays a pivotal role enabling key transformations within organic synthesis pipelines while maintaining operational efficiency across various chemical processes.